Cas no 1805388-84-4 (6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1805388-84-4
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4856945
• Update Time: 2025-11-06

6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C9H9BrF2N2O2/c10-3-5-4(2-7(15)16)1-6(13)14-8(5)9(11)12/h1,9H,2-3H2,(H2,13,14)(H,15,16)
• InChI Key： FUBMRKRSRJNZMY-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=NC(=CC=1CC(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 76.2

Additional information on 6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid

Introduction to 6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1805388-84-4)

6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1805388-84-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivative class, a group of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including its amino, bromomethyl, and difluoromethyl substituents, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid consists of a pyridine core substituted with several functional groups. The presence of an amino group at the 6-position enhances its solubility in polar solvents and facilitates interactions with biological targets. The bromomethyl group at the 3-position serves as a versatile handle for further chemical modifications, enabling the attachment of various pharmacophores or biomolecules through nucleophilic substitution reactions. Additionally, the difluoromethyl group at the 2-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and modulate its binding affinity to biological receptors.

In recent years, pyridine derivatives have been extensively studied for their potential in drug discovery and development. The structural motif of 6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid aligns well with this trend, as it combines several features that are known to enhance bioactivity. For instance, the amino group can participate in hydrogen bonding interactions with biological targets, while the bromomethyl group allows for further derivatization to tailor specific pharmacological properties. The difluoromethyl group, on the other hand, has been shown to improve metabolic stability and binding affinity in many drug candidates.

One of the most compelling aspects of 6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural features of this compound make it an attractive starting point for such endeavors, as they can be modified to optimize binding to kinase active sites.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. The introduction of fluorine atoms into a molecule can significantly alter its pharmacokinetic properties, such as solubility, permeability, and metabolic stability. In particular, the difluoromethyl group has been shown to enhance binding affinity by increasing lipophilicity and reducing metabolic degradation. This has led to its widespread use in drug design, where it is often employed to improve the pharmacological profile of lead compounds. The presence of this group in 6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid underscores its potential as a building block for next-generation therapeutics.

The bromomethyl functionality at the 3-position of 6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid provides another layer of versatility for synthetic chemists. This handle allows for facile introduction of various substituents through nucleophilic addition reactions, enabling the creation of complex molecular architectures. Such modifications can be used to fine-tune the pharmacological properties of derived compounds, such as their potency, selectivity, and pharmacokinetic behavior. This flexibility makes this compound a valuable asset in drug discovery pipelines.

Furthermore, the acetic acid moiety at the 4-position contributes to the overall solubility and bioavailability of derived molecules. Acetate esters are commonly found in biologically active compounds due to their ability to enhance water solubility while maintaining favorable interactions with biological targets. This feature makes 6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid an attractive scaffold for developing orally bioavailable drugs.

The synthesis of 6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid involves multi-step organic transformations that highlight its synthetic accessibility. Starting from commercially available pyridine precursors, functional groups can be introduced through well-established chemical reactions. For example, nucleophilic substitution reactions can be used to install the bromomethyl group at the 3-position, while halogenation and cross-coupling reactions can be employed to introduce fluorinated substituents at other positions on the pyridine ring. These synthetic strategies demonstrate that this compound can be readily accessed on a laboratory scale.

In conclusion,6-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1805388-84-4) is a versatile organic compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent scaffold for designing novel bioactive molecules with applications in various therapeutic areas. The combination of an amino group for polar interactions, a bromomethyl group for further derivatization, and a difluoromethyl group for enhanced binding affinity positions this compound as a valuable asset in modern medicinal chemistry.